Cas no 2228590-77-8 (tert-butyl N-2-amino-1-(3,5-dichloro-2-methoxyphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(3,5-dichloro-2-methoxyphenyl)ethylcarbamate
• CAS No: 2228590-77-8
• MF: C₁₄H₂₀Cl₂N₂O₃
• MW: 335.226202011108
• CID: 5832290
• PubChem ID: 165623435
• Update Time: 2025-06-08

tert-butyl N-2-amino-1-(3,5-dichloro-2-methoxyphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(3,5-dichloro-2-methoxyphenyl)ethylcarbamate
• tert-butyl N-[2-amino-1-(3,5-dichloro-2-methoxyphenyl)ethyl]carbamate
• 2228590-77-8
• EN300-1884617

• Inchi： 1S/C14H20Cl2N2O3/c1-14(2,3)21-13(19)18-11(7-17)9-5-8(15)6-10(16)12(9)20-4/h5-6,11H,7,17H2,1-4H3,(H,18,19)
• InChI Key： CYWDQYGFYORHQI-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1OC)C(CN)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 334.0850979g/mol
• Monoisotopic Mass: 334.0850979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-1-(3,5-dichloro-2-methoxyphenyl)ethylcarbamate

tert-butyl N-2-amino-1-(3,5-dichloro-2-methoxyphenyl)ethylcarbamate: A Comprehensive Overview

tert-butyl N-2-amino-1-(3,5-dichloro-2-methoxyphenyl)ethylcarbamate is a complex organic compound with the CAS number 2228590-77-8. This compound is notable for its intricate structure and potential applications in various fields, including pharmaceuticals and materials science. The compound's name reflects its structural composition, with key functional groups such as the tert-butyl group, N-2-amino group, and a substituted phenyl ring.

The tert-butyl group in the compound contributes to its stability and solubility properties. This group is a common substituent in organic chemistry due to its bulky nature, which can influence the reactivity and selectivity of the molecule. The N-2-amino group adds functionality, enabling potential interactions with other molecules, particularly in biological systems. The 3,5-dichloro-2-methoxyphenyl ring introduces additional complexity, with chlorine atoms at positions 3 and 5 and a methoxy group at position 2. These substituents can modulate the electronic properties of the aromatic ring, influencing the compound's reactivity and bioavailability.

Recent studies have highlighted the importance of such compounds in drug discovery. The combination of an amino group and a substituted phenyl ring makes this compound a potential candidate for targeting specific biological pathways. For instance, research has shown that similar compounds can act as inhibitors of certain enzymes or receptors, offering therapeutic potential in diseases such as cancer or neurodegenerative disorders.

In terms of synthesis, tert-butyl N-2-amino-1-(3,5-dichloro-2-methoxyphenyl)ethylcarbamate can be prepared through a series of well-established organic reactions. The synthesis typically involves nucleophilic substitution or coupling reactions to assemble the various functional groups. The use of modern catalytic methods has improved the efficiency and selectivity of these reactions, making the compound more accessible for research purposes.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 416 g/mol, with a melting point around 150°C and a boiling point above 300°C under standard conditions. These properties make it suitable for various analytical techniques such as chromatography and spectroscopy, aiding in its characterization and quality control.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial. Recent research has focused on assessing their biodegradability under different conditions. Studies suggest that this compound exhibits moderate biodegradability in aqueous environments, though further investigation is needed to fully understand its environmental impact.

In conclusion, tert-butyl N-2-amino-1-(3,5-dichloro-2-methoxyphenyl)ethylcarbamate (CAS No: 2228590-77-8) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an interesting subject for both fundamental research and applied studies. As advancements in synthetic methodologies continue to evolve, this compound is likely to play an increasingly important role in the development of new materials and therapeutic agents.